Cas no 64127-44-2 (Ethyl 4-cyclohexyl-3-oxobutanoate)

Ethyl 4-cyclohexyl-3-oxobutanoate is a β-keto ester compound characterized by its cyclohexyl and ester functional groups. This intermediate is commonly utilized in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its keto-ester structure enables versatile reactivity, including Claisen condensations and Michael additions, making it valuable for constructing complex molecular frameworks. The cyclohexyl moiety enhances lipophilicity, which can be advantageous in modifying compound solubility and bioavailability. The ethyl ester group facilitates further derivatization through hydrolysis or transesterification. This compound is typically handled under standard laboratory conditions, requiring storage in a cool, dry environment to maintain stability. Its synthetic utility and structural features make it a practical choice for research and industrial applications.
Ethyl 4-cyclohexyl-3-oxobutanoate structure
64127-44-2 structure
Product Name:Ethyl 4-cyclohexyl-3-oxobutanoate
CAS No:64127-44-2
MF:C12H20O3
MW:212.285404205322
MDL:MFCD03844429
CID:500068
PubChem ID:12624203
Update Time:2025-06-09

Ethyl 4-cyclohexyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyclohexyl-3-oxobutanoate
    • 4-cyclohexyl-3-oxo-butyric acid ethyl ester
    • Cyclohexanebutanoicacid, b-oxo-, ethyl ester
    • ethyl 4-cyclohexyl-3-oxidanylidene-butanoate
    • A834647
    • 64127-44-2
    • MFCD03844429
    • 2,2,3,3,4,5,6,6-OCTACHLOROBIPHENYL
    • DTXSID50504765
    • SCHEMBL3106991
    • BB 0261062
    • Ethyl4-cyclohexyl-3-oxobutanoate
    • AKOS016003601
    • OQRIUDRGMXITRM-UHFFFAOYSA-N
    • BS-28929
    • 4-cyclohexyl-3-oxobutanoic acid ethyl ester
    • AB1426
    • SB38092
    • Ethyl 4-cyclohexyl-3-oxobutyrate
    • CS-0208557
    • MDL： MFCD03844429
    • Inchi： 1S/C12H20O3/c1-2-15-12(14)9-11(13)8-10-6-4-3-5-7-10/h10H,2-9H2,1H3
    • InChI Key： OQRIUDRGMXITRM-UHFFFAOYSA-N
    • SMILES： O=C(CC(=O)OCC)CC1CCCCC1

Computed Properties

  • Exact Mass: 212.14100
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.008
  • Boiling Point: 292.336°C at 760 mmHg
  • Flash Point: 123.844°C
  • Refractive Index: 1.457
  • PSA: 43.37000
  • LogP: 2.47910

Ethyl 4-cyclohexyl-3-oxobutanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 4-cyclohexyl-3-oxobutanoate Pricemore >>

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